Cas no 105003-96-1 (2-(4-bromo-2-nitrophenyl)acetonitrile)

2-(4-Bromo-2-nitrophenyl)acetonitrile is a brominated nitrophenyl derivative with significant utility in organic synthesis and pharmaceutical intermediates. Its structure, featuring both a bromo and nitro substituent on the phenyl ring, enhances reactivity in nucleophilic aromatic substitution and cross-coupling reactions, making it valuable for constructing complex molecular frameworks. The acetonitrile moiety further expands its versatility as a precursor for heterocycle formation or functional group transformations. This compound is particularly useful in medicinal chemistry for the development of bioactive molecules. High purity and consistent quality ensure reliable performance in research and industrial applications. Proper handling is advised due to its potential sensitivity to light and moisture.
2-(4-bromo-2-nitrophenyl)acetonitrile structure
105003-96-1 structure
Product Name:2-(4-bromo-2-nitrophenyl)acetonitrile
CAS No:105003-96-1
MF:C8H5BrN2O2
MW:241.041500806808
CID:1149498
PubChem ID:13581396
Update Time:2025-06-07

2-(4-bromo-2-nitrophenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(4-bromo-2-nitrophenyl)acetonitrile
    • (4-BROMO-2-NITRO-PHENYL)-ACETONITRILE
    • AGN-PC-00N5P1
    • AKOS012506284
    • (4-bromo-2-nitro)phenylacetonitrile
    • 4-bromo-2-nitrophenylacetonitrile
    • AB66501
    • Benzeneacetonitrile, 4-bromo-2-nitro-
    • (4-BROMO-2-NITRO-PHENYL)-ACETONITRILE; AGN-PC-00N5P1; AKOS012506284; (4-bromo-2-nitro)phenylacetonitrile; 4-bromo-2-nitrophenylacetonitrile; AB66501; Benzeneacetonitrile, 4-bromo-2-nitro-;
    • 105003-96-1
    • MFCD12963542
    • CS-0315297
    • G11640
    • Inchi: 1S/C8H5BrN2O2/c9-7-2-1-6(3-4-10)8(5-7)11(12)13/h1-2,5H,3H2
    • InChI Key: GEPDAFQIOVPKPV-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(CC#N)=C(C=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 239.95345
  • Monoisotopic Mass: 239.95344g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 69.6Ų

Experimental Properties

  • PSA: 66.93

2-(4-bromo-2-nitrophenyl)acetonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
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£78.00 2025-02-20
Apollo Scientific
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£238.00 2025-02-20
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$ 50.00 2022-06-07
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$ 65.00 2022-06-07
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$ 80.00 2022-06-07
1PlusChem
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$162.00 2023-12-26
1PlusChem
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$395.00 2023-12-26
A2B Chem LLC
AE28529-250mg
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$170.00 2024-04-20
A2B Chem LLC
AE28529-1g
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$320.00 2024-04-20
abcr
AB597792-250mg
4-Bromo-2-nitrophenylacetonitrile; .
105003-96-1
250mg
€178.50 2025-04-22

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